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Compound of Interest

Compound Name: Glycyl tyrosine

Cat. No.: B1441352

Technical Support Center: Glycyl-L-tyrosine
Solubility

This technical support center provides researchers, scientists, and drug development
professionals with troubleshooting guides and frequently asked questions (FAQs) to address
challenges related to the solubility of Glycyl-L-tyrosine in aqueous solutions.

Frequently Asked Questions (FAQSs)

Q1: What is Glycyl-L-tyrosine and why is it used?

Glycyl-L-tyrosine is a dipeptide composed of the amino acids glycine and L-tyrosine.[1][2] It is
frequently used in cell culture media and biopharmaceutical production as a highly soluble
source of L-tyrosine.[3][4] L-tyrosine itself has very poor solubility in aqueous solutions at
neutral pH, which can be a limiting factor in preparing concentrated nutrient feeds for cell
cultures.[5][6] Glycyl-L-tyrosine overcomes this limitation, offering significantly higher solubility.

[11[7]
Q2: How much more soluble is Glycyl-L-tyrosine compared to L-tyrosine?

Glycyl-L-tyrosine exhibits substantially greater solubility in water at neutral pH than L-tyrosine.
Some studies indicate that its use can increase the solubility by up to 50 times compared to
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free L-tyrosine.[5][8] This enhanced solubility allows for the preparation of concentrated stock
solutions without the need for extreme pH adjustments.[3][9]

Q3: What is the reported aqueous solubility of Glycyl-L-tyrosine?

The aqueous solubility of Glycyl-L-tyrosine is reported to be approximately 35-44.1 g/L at 25°C.
[10][11] One source specifies a solubility of 36.9 g/L at 25°C, in contrast to L-tyrosine's
solubility of 0.479 g/L under the same conditions.[7]

Q4: Can Glycyl-L-tyrosine be used as a complete replacement for L-tyrosine in cell culture?

Yes, because Glycyl-L-tyrosine is efficiently taken up and metabolized by cells to release
glycine and L-tyrosine, it can be used for the full replacement of L-tyrosine in cell culture media.
[5][8] This simplifies media preparation and feeding strategies by eliminating the need for a
separate, high-pH L-tyrosine feed.[3][7]

Troubleshooting Guide: Enhancing Glycyl-L-
tyrosine Solubility

If you are encountering solubility issues with Glycyl-L-tyrosine, consult the following
troubleshooting guide.

Problem: Glycyl-L-tyrosine is not dissolving completely
at the desired concentration.

Solution Workflow:

© 2025 BenchChem. All rights reserved. 2/9 Tech Support


https://www.evonik.com/en/news/news-stories/2023/enhancing-the-solubility-of-l-tyrosine-in-cell-culture-media-applications.html
https://healthcare.evonik.com/en/news-and-events/blog/how-to-optimize-the-stability-and-solubility-of-media-ingredients-to-improve-the-performance-of-cell-195204.html
https://www.ajinomotocellistkorea.com/en/page/business/supplement/Glycyl-L-Tyrosine.php
https://cellculturedish.com/next-gen-peptides-for-smarter-mab-production/
https://www.lookchem.com/casno658-79-7.html
https://www.medchemexpress.com/glycyl-l-tyrosine.html
https://www.chayon.co.kr/wp-content/uploads/2019/06/ACK_Glycyl-L-Tyrosine-Dihydrate_Brochure_v4_231114.pdf
https://www.evonik.com/en/news/news-stories/2023/enhancing-the-solubility-of-l-tyrosine-in-cell-culture-media-applications.html
https://healthcare.evonik.com/en/news-and-events/blog/how-to-optimize-the-stability-and-solubility-of-media-ingredients-to-improve-the-performance-of-cell-195204.html
https://www.ajinomotocellistkorea.com/en/page/business/supplement/Glycyl-L-Tyrosine.php
https://www.chayon.co.kr/wp-content/uploads/2019/06/ACK_Glycyl-L-Tyrosine-Dihydrate_Brochure_v4_231114.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1441352?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENBHE Troubleshooting & Optimization

Check Availability & Pricing

Start: Undissolved Glycyl-L-tyrosine

Is concentration exceeding
known solubility limits
(~35-44 g/L at 25°C)?

Troubleshooting Steps

Re-evaluate required concentration.
Can it be lowered?

Gently warm the solution
(e.g., to 37-40°C).

Adjust pH away from the
isoelectric point (pl ~5.6).

Apply sonication to aid dissolution.

Consider adding a small amount
of a biocompatible co-solvent
(e.g., DMSO, ethanol).

Success: Fully Dissolved

Click to download full resolution via product page

Caption: Troubleshooting workflow for dissolving Glycyl-L-tyrosine.

Detailed Troubleshooting Steps:
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» Verify Concentration: First, confirm that your target concentration is not above the known
solubility limit of Glycyl-L-tyrosine (approximately 35-44 g/L at 25°C).[10][11] If it is, you may
need to reconsider the concentration for your stock solution.

o Physical Dissolution Aids:

o Sonication: Using an ultrasonic bath can help break up particles and improve the rate of
dissolution.[11][12]

o Heating: Gently warming the solution can increase the solubility of peptides.[12] Be
cautious to avoid high temperatures that could lead to degradation. Heating to a maximum
of 40°C is generally recommended.[12]

e pH Adjustment: The solubility of peptides is lowest at their isoelectric point (pl).[13] The
predicted pKa of Glycyl-L-tyrosine is around 2.95.[10] Adjusting the pH of the aqueous
solution away from its isoelectric point can significantly increase solubility.[12][13] For basic
peptides, a slightly acidic solution (e.g., adding a small amount of acetic acid) can help, while
for acidic peptides, a slightly basic solution (e.g., adding ammonium bicarbonate) may be
effective.[14][15]

o Use of Co-solvents: For very high concentrations or stubborn dissolution, adding a small
amount of an organic co-solvent can be effective.[14]

o Commonly used co-solvents include Dimethyl Sulfoxide (DMSO), ethanol, and methanol.
[14][16]

o Important: The compatibility of any co-solvent with your downstream application (e.qg., cell
culture, in vivo studies) is critical. Always start with a very small amount and ensure it does
not negatively impact your experiment. For cellular assays, it is often recommended not to
exceed 1% (v/v) DMSO in the final solution.[14]

Quantitative Data Summary

The following tables summarize the solubility of Glycyl-L-tyrosine in comparison to L-tyrosine.

Table 1: Solubility in Water at 25°C
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Molar Solubility

Compound Solubility (g/L) Reference(s)
(mM)

Glycyl-L-tyrosine 35-44.1 146.9 - 185.1 [10][11]

L-tyrosine ~0.45-0.479 ~25-2.6 [61[7]

Table 2: Effect of pH and Co-solvents on L-tyrosine (Principles applicable to Glycyl-L-tyrosine)

Condition Effect on Solubility = Notes Reference(s)

L-tyrosine is more
, Increases away from
pH Adjustment soluble at pH < 2 or

| (~5.6
Pi( ) pH > 9.

The mole fraction of
solubilized L-tyrosine
Co-solvents (e.g., is higher in DMSO-
Increases _ _ [17]
DMSO) water solutions than in
alcohol-water

solutions.

The addition of NaCl

Salt Concentration has been shown to
Reduces . [18]
(NaCl) reduce the solubility of
L-tyrosine.

Experimental Protocols

Protocol 1: Preparation of a Concentrated Glycyl-L-tyrosine Stock Solution

This protocol outlines a general method for preparing a concentrated aqueous stock solution of
Glycyl-L-tyrosine.

Materials:

e Glycyl-L-tyrosine powder
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» High-purity water (e.g., Milli-Q or WFI)

« Sterile conical tubes or flasks

o Magnetic stirrer and stir bar, or vortex mixer

» Ultrasonic water bath (optional)

* pH meter and sterile solutions for pH adjustment (e.g., 1N HCI, 1N NaOH) (optional)
o Sterile filter (0.22 pm)

Methodology:

e Weighing: Accurately weigh the desired amount of Glycyl-L-tyrosine powder.

« Initial Mixing: Add approximately 80% of the final required volume of high-purity water to your
sterile container.

 Dissolution:
o While stirring or vortexing, slowly add the Glycyl-L-tyrosine powder to the water.
o Continue mixing until the powder is fully dispersed.

o If dissolution is slow, place the container in an ultrasonic water bath for 15-30 minute
intervals.[11]

o Gentle Heating (Optional): If the dipeptide has not fully dissolved, warm the solution to
approximately 37°C while continuing to stir. Do not exceed 40°C.[12]

e pH Adjustment (Optional): If solubility issues persist, check the pH of the solution. Carefully
adjust the pH away from the isoelectric point. Add acid or base dropwise and monitor the pH
and dissolution.

e Final Volume: Once the solid is completely dissolved, add water to reach the final desired
volume.
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» Sterilization: Sterile-filter the final solution through a 0.22 um filter into a sterile storage

container.

» Storage: Store the solution as recommended by the manufacturer, typically at -20°C.[2]

Visualizations

The following diagram illustrates the key factors that can be manipulated to increase the

aqueous solubility of Glycyl-L-tyrosine.

Glycyl-L-tyrosine
Aqueous Solubility
pH Adjustment Increased Temperature Physical Agitation
(away from pl) (e.g., <40°C) (Sonication)

Click to download full resolution via product page

Caption: Key factors influencing the solubility of Glycyl-L-tyrosine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.evonik.com/en/news/news-stories/2023/enhancing-the-solubility-of-l-tyrosine-in-cell-culture-media-applications.html
https://www.bioprocessonline.com/doc/enhancing-the-solubility-of-l-tyrosine-in-cell-culture-media-applications-0001
https://www.bioprocessonline.com/doc/enhancing-the-solubility-of-l-tyrosine-in-cell-culture-media-applications-0001
https://www.chayon.co.kr/wp-content/uploads/2019/06/ACK_Glycyl-L-Tyrosine-Dihydrate_Brochure_v4_231114.pdf
https://healthcare.evonik.com/en/news-and-events/blog/how-to-optimize-the-stability-and-solubility-of-media-ingredients-to-improve-the-performance-of-cell-195204.html
https://healthcare.evonik.com/en/news-and-events/blog/how-to-optimize-the-stability-and-solubility-of-media-ingredients-to-improve-the-performance-of-cell-195204.html
https://cellculturedish.com/next-gen-peptides-for-smarter-mab-production/
https://www.lookchem.com/casno658-79-7.html
https://www.medchemexpress.com/glycyl-l-tyrosine.html
https://www.creative-peptides.com/resources/guidelines-for-peptide-dissolving.html
https://www.biosynth.com/blog/solublility-peptides-therapeutics
https://www.jpt.com/support-contact/resources/dissolving-peptides/
https://www.gtpeptide.com/news/how-to-increase-the-solubility-of-peptides/
https://www.fengchengroup.com/amino-acids-and-derivatives/amino-acid-derivatives/glycyl-l-tyrosine-bp-ep-usp-cas-658-79-7.html
https://www.fengchengroup.com/amino-acids-and-derivatives/amino-acid-derivatives/glycyl-l-tyrosine-bp-ep-usp-cas-658-79-7.html
https://www.researchgate.net/publication/325026814_Solubility_of_L-tyrosine_in_aqueous_solutions_of_methanol_ethanol_n-propanol_and_dimethyl_sulfoxide_Experimental_determination_and_preferential_solvation_analysis
https://www.researchgate.net/profile/Rob-Keller/post/How_can_I_dissolve_Cystine_in_my_refolding_buffer/attachment/63f2571528b5df6cef046b12/AS%3A11431281121114419%401676826389801/download/carta1996.pdf
https://www.benchchem.com/product/b1441352#how-to-increase-the-solubility-of-glycyl-l-tyrosine-in-aqueous-solutions
https://www.benchchem.com/product/b1441352#how-to-increase-the-solubility-of-glycyl-l-tyrosine-in-aqueous-solutions
https://www.benchchem.com/product/b1441352#how-to-increase-the-solubility-of-glycyl-l-tyrosine-in-aqueous-solutions
https://www.benchchem.com/product/b1441352#how-to-increase-the-solubility-of-glycyl-l-tyrosine-in-aqueous-solutions
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1441352?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1441352?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Troubleshooting & Optimization

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
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Phone: (601) 213-4426
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